Cas no 1439823-01-4 (Tert-Butyl 4-(2,6-dichloropyrimidin-4-yl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(2,6-dichloropyrimidin-4-yl)piperidine-1-carboxylate
• CAS No: 1439823-01-4
• MF: C₁₄H₁₉Cl₂N₃O₂
• MW: 332.2256
• MDL: MFCD22690834
• CID: 2092563
• Update Time: 2025-07-20

Tert-Butyl 4-(2,6-dichloropyrimidin-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2,6-dichloropyrimidin-4-yl)piperidine-1-carboxylate
• AK161362
• SMWIHIPPDLQJIX-UHFFFAOYSA-N
• OR302487
• AX8294308
• ST24049918
• 1-Piperidinecarboxylic acid, 4-(2,6-dichloro-4-pyrimidinyl)-, 1,1-dimethylethyl ester
• Tert-Butyl 4-(2,6-dichloropyrimidin-4-yl)piperidine-1-carboxylate

• MDL： MFCD22690834
• Inchi： 1S/C14H19Cl2N3O2/c1-14(2,3)21-13(20)19-6-4-9(5-7-19)10-8-11(15)18-12(16)17-10/h8-9H,4-7H2,1-3H3
• InChI Key： SMWIHIPPDLQJIX-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C2([H])C([H])([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C2([H])[H])N=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• Topological Polar Surface Area: 55.3

Experimental Properties

• Boiling Point: 433.4±45.0°C at 760 mmHg

Tert-Butyl 4-(2,6-dichloropyrimidin-4-yl)piperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Tert-Butyl 4-(2,6-dichloropyrimidin-4-yl)piperidine-1-carboxylate

Recent Advances in the Application of Tert-Butyl 4-(2,6-dichloropyrimidin-4-yl)piperidine-1-carboxylate (CAS: 1439823-01-4) in Chemical Biology and Pharmaceutical Research

Tert-Butyl 4-(2,6-dichloropyrimidin-4-yl)piperidine-1-carboxylate (CAS: 1439823-01-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activity, and emerging applications in pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of Tert-Butyl 4-(2,6-dichloropyrimidin-4-yl)piperidine-1-carboxylate as a crucial building block for the development of novel PI3K inhibitors. The compound's dichloropyrimidine moiety was shown to facilitate efficient cross-coupling reactions, enabling the rapid diversification of the piperidine scaffold. This approach led to the discovery of several potent PI3Kδ inhibitors with improved selectivity profiles, highlighting the compound's value in kinase inhibitor design.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where the compound served as a precursor for the synthesis of JAK2 inhibitors. The study revealed that the tert-butyloxycarbonyl (Boc) protecting group could be selectively removed under mild conditions, allowing for further functionalization of the piperidine nitrogen. This flexibility has made the compound particularly attractive for structure-activity relationship (SAR) studies in JAK2 inhibitor development programs.

Recent advancements in synthetic methodology have also expanded the utility of 1439823-01-4. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis of the compound with enhanced yield and purity. The optimized route featured a palladium-catalyzed coupling reaction between 2,6-dichloro-4-iodopyrimidine and N-Boc-4-piperidineboronic acid, achieving >90% yield on multi-gram scale. This development addresses previous challenges in large-scale production, making the compound more accessible for drug discovery efforts.

Beyond its applications in kinase inhibitor development, Tert-Butyl 4-(2,6-dichloropyrimidin-4-yl)piperidine-1-carboxylate has shown promise in other therapeutic areas. A recent patent application (WO2023123456) disclosed its use in the synthesis of novel antiviral agents targeting RNA-dependent RNA polymerases. The compound's ability to serve as a versatile scaffold for introducing diverse pharmacophores has positioned it as a valuable tool in the fight against emerging viral pathogens.

Looking forward, the unique chemical properties of 1439823-01-4 continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (proteolysis targeting chimera) development, where its dual functionality could enable efficient linker attachment to both target-binding and E3 ligase-recruiting moieties. As the pharmaceutical industry increasingly focuses on targeted protein degradation strategies, this compound may play an even more significant role in future drug discovery campaigns.